Cas no 2640970-24-5 (4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine)
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine
- AKOS040724452
- F6753-0887
- 2640970-24-5
-
- Inchi: 1S/C16H21N5O2/c1-19-7-4-12-14(19)17-11-18-15(12)21-8-9-23-13(10-21)16(22)20-5-2-3-6-20/h4,7,11,13H,2-3,5-6,8-10H2,1H3
- InChI Key: ZAFPRXIAURWKDK-UHFFFAOYSA-N
- SMILES: O1CCN(C2=C3C=CN(C)C3=NC=N2)CC1C(N1CCCC1)=O
Computed Properties
- Exact Mass: 315.16952493g/mol
- Monoisotopic Mass: 315.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.5Ų
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-0887-2μmol |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-5μmol |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-10μmol |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-20μmol |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-1mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-2mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-3mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-4mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-5mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0887-10mg |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine |
2640970-24-5 | 10mg |
$118.5 | 2023-09-07 |
4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine
4-{7-Methyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-yl}-2-(Pyrrolidine-1-Carbonyl)Morpholine: A Comprehensive Overview
The compound with CAS No. 2640970-24-5, commonly referred to as 4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolo[2,3-d]pyrimidine ring system fused with a morpholine moiety and a pyrrolidine-derived substituent. These structural elements contribute to its potential applications in drug discovery and advanced material synthesis.
Recent studies have highlighted the importance of pyrrolo[2,3-d]pyrimidine derivatives in the development of bioactive compounds. For instance, researchers have demonstrated that such structures can exhibit potent anti-cancer properties by targeting specific oncogenic pathways. The presence of the morpholine ring in this compound further enhances its pharmacokinetic profile, making it a promising candidate for drug delivery systems. Additionally, the integration of the pyrrolidine-carbonyl group introduces flexibility and stability to the molecule, which are critical for its intended applications.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolo[2,3-d]pyrimidine core through a tandem cyclization reaction and the subsequent attachment of the morpholine and pyrrolidine-carbonyl groups via nucleophilic substitution and condensation reactions. Recent advancements in asymmetric catalysis have enabled chemists to optimize these reactions, leading to higher yields and improved purity levels.
In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been explored as a lead molecule for developing treatments against neurodegenerative diseases due to its ability to modulate key neurotransmitter systems. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Furthermore, ongoing research is investigating its role as a building block for supramolecular assemblies and self-healing materials.
The safety and environmental impact of this compound are also critical considerations. Preliminary toxicity studies indicate that it exhibits low acute toxicity in experimental models; however, long-term studies are required to fully assess its safety profile. From an environmental perspective, efforts are being made to develop sustainable synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.
In conclusion, 4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine represents a versatile molecule with wide-ranging applications across multiple disciplines. Its intricate structure and favorable properties position it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.
2640970-24-5 (4-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)